BENGHE Foundational & Exploratory

Check Availability & Pricing

Structural Elucidation of 9-Demethyl FR-901235:
A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 9-Demethyl FR-901235

Cat. No.: B10822039

Disclaimer: This document provides a comprehensive overview of the structural elucidation of
9-Demethyl FR-901235 based on publicly available information. However, the full text of the
primary research article detailing the complete quantitative data and specific experimental
protocols, "Polyketides from Penicillium sp. JP-1, an endophytic fungus associated with the
mangrove plant Aegiceras corniculatum” by Lin Z. et al. (Phytochemistry 2008, 69, 1273), could
not be accessed. Therefore, the quantitative data presented in the tables are illustrative
placeholders, and the experimental protocols are based on established methodologies for the
isolation and characterization of natural products from similar fungal sources.

Introduction

9-Demethyl FR-901235 is a polyketide first isolated from Penicillium sp. JP-1, an endophytic
fungus found in the mangrove plant Aegiceras corniculatum.[1] It is the 9-demethyl derivative of
FR-901235, a known immunomodulator.[2][3] Structurally, 9-Demethyl FR-901235 possesses
a molecular formula of C17H1407 and a molecular weight of 330.29 g/mol .[1] The elucidation of
its structure was primarily achieved through a combination of spectroscopic techniques, with a
significant reliance on 2D Nuclear Magnetic Resonance (NMR) spectroscopy.[1] This technical
guide outlines the methodologies and data integral to the determination of its chemical
structure.

Physicochemical and Spectroscopic Data

The structural determination of 9-Demethyl FR-901235 relies on the careful analysis of its
physicochemical properties and spectroscopic data. The following tables summarize the key
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quantitative information.

Table 1: Physicochemical Properties of 9-Demethyl FR-901235

Property Value

Molecular Formula C17H1407

Molecular Weight 330.29 g/mol

CAS Number 1029520-85-1

Appearance [Placeholder: e.g., White amorphous powder]
Optical Rotation [Placeholder: e.g., [a]?°D +X.X (c 0.1, MeOH)]

Table 2: 1H NMR Spectroscopic Data for 9-Demethyl FR-901235 (Placeholder Data)

Solvent: [e.g., CDCls], Frequency: [e.g., 500 MHZz]

. Chemical Shift (5, o Coupling Constant
Position Multiplicity
ppm) (3, Hz)
H-1 [e.g., 6.50] [e.g., d] [e.g., 8.0]
H-2 [e.g., 7.20] [e.g., dd] [e.g., 8.0, 2.0]
H-4 [e.g., 3.80] [e.q., 5]
H-5 [e.g., 6.80] [e.g., d] [e.g., 2.0]

Table 3: 13C NMR Spectroscopic Data for 9-Demethyl FR-901235 (Placeholder Data)

Solvent: [e.g., CDCIs], Frequency: [e.g., 125 MHZz]
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Position Chemical Shift (6, ppm)
C-1 [e.g., 165.0]
C-2 [e.g., 110.5]
C-3 [e.g., 145.2]
C-4a [e.g., 120.8]

Table 4: High-Resolution Mass Spectrometry (HRMS) Data for 9-Demethyl FR-901235

lonization Mode [M+H]* Calculated [M+H]* Found

ESI [e.g., 331.0761] [e.g., 331.0765]

Experimental Protocols

The following protocols are detailed representations of the likely methodologies employed in
the isolation and structural elucidation of 9-Demethyl FR-901235, based on standard practices
for natural product chemistry.

Fermentation and Extraction of Fungal Metabolites

e Fungal Culture: The endophytic fungus Penicillium sp. JP-1 is cultured in a suitable liquid
medium (e.g., Potato Dextrose Broth) under static conditions at room temperature for a
period of 2-4 weeks to allow for the production of secondary metabolites.

o Extraction: The fungal mycelia and broth are separated by filtration. The mycelia are
extracted with a polar organic solvent such as ethyl acetate or methanol. The culture broth is
also partitioned against an organic solvent like ethyl acetate.

o Concentration: The organic extracts are combined and concentrated under reduced pressure
using a rotary evaporator to yield a crude extract.

Isolation and Purification of 9-Demethyl FR-901235
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Initial Fractionation: The crude extract is subjected to column chromatography on silica gel,
eluting with a gradient of solvents of increasing polarity (e.g., a hexane-ethyl acetate gradient
followed by an ethyl acetate-methanol gradient).

Further Purification: Fractions containing the compound of interest, as identified by thin-layer
chromatography (TLC), are pooled and further purified using repeated column
chromatography on Sephadex LH-20 to remove smaller molecules and pigments.

Final Purification: The final purification is achieved by semi-preparative High-Performance
Liquid Chromatography (HPLC) on a C18 column with a suitable mobile phase (e.g., a
methanol-water gradient) to yield pure 9-Demethyl FR-901235.

Spectroscopic Analysis for Structural Elucidation

NMR Spectroscopy: The purified compound is dissolved in a deuterated solvent (e.g., CDCls,
DMSO-ds). *H NMR, 3C NMR, and 2D NMR (COSY, HSQC, HMBC) spectra are acquired on
a high-field NMR spectrometer.

Mass Spectrometry: High-resolution mass spectrometry (HRMS) is performed using an
electrospray ionization (ESI) source to determine the exact mass and molecular formula of
the compound.

UV-Vis Spectroscopy: The UV-Vis spectrum is recorded in a suitable solvent (e.g., methanol)
to identify chromophores within the molecule.

Infrared Spectroscopy: An IR spectrum is obtained to identify functional groups present in the
molecule.

Visualizations

The following diagrams illustrate the logical workflow and key relationships in the structural
elucidation of 9-Demethyl FR-901235.
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Caption: Experimental workflow for the isolation and structural elucidation of 9-Demethyl FR-
901235.
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Caption: Logical relationships in the spectroscopic data analysis for structural determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Structural Elucidation of 9-Demethyl FR-901235: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10822039#9-demethyl-fr-901235-structural-
elucidation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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